Cas no 399557-06-3 (1H-1,2,4-Triazol-3-amine, 5-(2-propenylthio)-)

• Product name: 1H-1,2,4-Triazol-3-amine, 5-(2-propenylthio)-
• CAS No: 399557-06-3
• MF: C₅H₈N₄S
• MW: 156.209
• CID: 3965727
• PubChem ID: 1954782

1H-1,2,4-Triazol-3-amine, 5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-(2-propenylthio)-
• 3-(ALLYLTHIO)-1H-1,2,4-TRIAZOL-5-AMINE
• ASISCHEM C66293
• [5-(allylthio)-2H-1,2,4-triazol-3-yl]amine
• 5-(allylthio)-2H-1,2,4-triazol-3-amine
• 5-allylsulfanyl-2H-1,2,4-triazol-3-amine
• 5-prop-2-enylsulfanyl-2H-1,2,4-triazol-3-amine
• TOS-BB-1198
• ZINC02341236
• CS-0332438
• 3-(prop-2-en-1-ylsulfanyl)-1H-1,2,4-triazol-5-amine
• SCHEMBL8519330
• ALBB-018492
• 1H-1,2,4-triazol-5-amine, 3-(2-propenylthio)-
• 5-(Allylthio)-1H-1,2,4-triazol-3-amine
• STK210388
• AKOS002154436
• 3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-amine
• 399557-06-3
• 3-(allylthio)-1H-1,2,4-triazol-5-amine

• Inchi： InChI=1S/C5H8N4S/c1-2-3-10-5-7-4(6)8-9-5/h2H,1,3H2,(H3,6,7,8,9)
• InChI Key： PDICOVQLIAKCRF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 156.04696745Da
• Monoisotopic Mass: 156.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų
• XLogP3: 1.1